(17beta)-17-Hydroxyandrostan-3-one

• CAS RN: 29873-50-5
• Molecular Formula: C19H30O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: (8R,9S,10S,13S,14S,17S)-17-hydroxy-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12,14-17,21H,3-11H2,1-2H3/t12?,14-,15-,16-,17-,18-,19-/m0/s1
• InChI Key: NVKAWKQGWWIWPM-QHDNXLQLSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4[C@@]3(CCC(=O)C4)C
• SMILES: CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4O)C

Description

17beta-hydroxyandrostan-3-one is a 17beta-hydroxy steroid that is testosterone in which the 4-5 double bond has been reduced to a single bond with unspecified configuration at position 5. It is a 17beta-hydroxy steroid and a 3-oxo steroid. It derives from a hydride of an androstane.

Scientific Research Applications

Metabolism and Synthesis Studies

• Metabolism of Steroids : Research has explored the metabolism of steroids like 4-hydroxyandrostenedione and 4-hydroxytestosterone, identifying various metabolites including 17beta-hydroxylated analogs. These findings contribute to understanding the metabolic pathways of steroids in the human body (Kohler et al., 2007).
• Synthesis of Derivatives : Studies have synthesized derivatives using 3beta-hydroxyandrostan-17-one, assessing their antiandrogenic activity. This work contributes to developing new therapeutic agents for conditions influenced by androgen levels (Amr et al., 2006).

Inhibitors Development

• Inhibitors of 17β-Hydroxysteroid Dehydrogenase : Research into the development of inhibitors for the 17β-hydroxysteroid dehydrogenase type 3 enzyme, which plays a crucial role in testosterone biosynthesis, has been conducted using 3β-substituted-androsterone derivatives (Maltais et al., 2011).

Neurosteroid Analogues

• GABA(A) Receptor Modulation : Neurosteroid analogues, such as (3alpha,5alpha)-3-hydroxyandrostan-17-one, have been synthesized to explore their effects on GABA type-A receptors in the central nervous system. These studies are significant for understanding and potentially treating neurological disorders (Wang et al., 2007).

Endocrine Studies

• Hormonal Activity in Fish : Research has been conducted on 17beta-hydroxyandrost-4-ene-3,11-dione, exploring its levels in the blood serum of rainbow trout. Such studies are valuable for understanding the role of steroids in aquatic organisms (Simpson & Wright, 1977).

Antitumor Activity

• Antitumor Properties : Investigations into the antitumor properties of androstane derivatives, starting from 3beta-hydroxy-17-oxo-16,17-secoandrost-5-ene-16-nitrile, have been conducted, highlighting their potential use in cancer therapy (Djurendić et al., 2009).

Enzymatic Activity Research

• 17β-Hydroxysteroid Dehydrogenase Type 3 Inhibition : Parallel solid-phase synthesis of 3beta-peptido-3alpha-hydroxy-5alpha-androstan-17-one derivatives has been explored for inhibiting type 3 17β-hydroxysteroid dehydrogenase, which is crucial in testosterone synthesis (Maltais et al., 2001).